86-55-5

1-Naphthoic acid

In Stock

• CAS RN:
• 86-55-5

• Formula:
• C11H8O2

• InChI:
• InChI=1S/C11H8O2/c12-11(13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H,12,13)

• InChIKey:
• LNETULKMXZVUST-UHFFFAOYSA-N

• 1-naphthoic acid is a naphthoic acid carrying a carboxy group at position 1. It has a role as a fungal xenobiotic metabolite and a bacterial xenobiotic metabolite. It is a conjugate acid of a 1-naphthoate.

Daphnin

In Stock

• CAS RN:
• 486-55-5

• Formula:
• C15H16O9

• InChI:
• InChI=1S/C15H16O9/c16-5-8-10(18)12(20)13(21)15(23-8)22-7-3-1-6-2-4-9(17)24-14(6)11(7)19/h1-4,8,10,12-13,15-16,18-21H,5H2/t8-,10-,12+,13-,15-/m1/s1

• InChIKey:
• HOIXTKAYCMNVMY-PVOAASPHSA-N

• Daphnin is a beta-D-glucoside. It derives from a 7,8-dihydroxycoumarin.

2,6-Dimethoxynaphthalene

In Stock

• CAS RN:
• 5486-55-5

• Formula:
• C12H12O2

• InChI:
• InChI=1S/C12H12O2/c1-13-11-5-3-10-8-12(14-2)6-4-9(10)7-11/h3-8H,1-2H3

• InChIKey:
• AHKDVDYNDXGFPP-UHFFFAOYSA-N

• 2,6-Dimethoxynaphthalene, also known as 2,6-Dimethoxynaphthalene, is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.

2-(2-methyl-1H-imidazol-1-yl)aniline

In Stock

• CAS RN:
• 26286-55-5

• Formula:
• C10H11N3

• InChI:
• InChI=1S/C10H11N3/c1-8-12-6-7-13(8)10-5-3-2-4-9(10)11/h2-7H,11H2,1H3

• InChIKey:
• LLSZMUSXQITSSJ-UHFFFAOYSA-N

• 2-(2-methyl-1H-imidazol-1-yl)aniline is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.

2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ol

In Stock

• CAS RN:
• 131786-55-5

• Formula:
• C10H8ClNOS

• InChI:
• InChI=1S/C10H8ClNOS/c1-6-9(13)12-10(14-6)7-2-4-8(11)5-3-7/h2-5,13H,1H3

• InChIKey:
• BYFYHDSKDLLLAN-UHFFFAOYSA-N

• 2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ol is a useful research compound. Its molecular formula is C10H8ClNOS and its molecular weight is 225.7 g/mol. The purity is usually 95%.

3-(1,3-Dioxan-2-YL)-2'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898786-55-5

• Formula:
• C14H15F3O3

• InChI:
• InChI=1S/C14H15F3O3/c15-14(16,17)11-5-2-1-4-10(11)12(18)6-7-13-19-8-3-9-20-13/h1-2,4-5,13H,3,6-9H2

• InChIKey:
• AAJXKDYIORVOPT-UHFFFAOYSA-N

• 3-(1,3-Dioxan-2-YL)-2'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C14H15F3O3 and its molecular weight is 288.26 g/mol. The purity is usually 95%.

2-morpholino-N-((tetrahydrofuran-2-yl)methyl)-4-(p-tolyl)thiazole-5-carboxamide

In Stock

• CAS RN:
• 791786-55-5

• Formula:
• C20H25N3O3S

• InChI:
• InChI=1S/C20H25N3O3S/c1-14-4-6-15(7-5-14)17-18(19(24)21-13-16-3-2-10-26-16)27-20(22-17)23-8-11-25-12-9-23/h4-7,16H,2-3,8-13H2,1H3,(H,21,24)

• InChIKey:
• ODQMWHHXLIWCGB-UHFFFAOYSA-N

• 2-morpholino-N-((tetrahydrofuran-2-yl)methyl)-4-(p-tolyl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C20H25N3O3S and its molecular weight is 387.5. The purity is usually 95%.

9-(3,5-dimethylphenyl)-3-hexyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 848686-55-5

• Formula:
• C23H31N5O2

• InChI:
• InChI=1S/C23H31N5O2/c1-5-6-7-8-10-28-21(29)19-20(25(4)23(28)30)24-22-26(11-9-12-27(19)22)18-14-16(2)13-17(3)15-18/h13-15H,5-12H2,1-4H3

• InChIKey:
• GOBHUEBAYPURQG-UHFFFAOYSA-N

• 9-(3,5-dimethylphenyl)-3-hexyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C23H31N5O2 and its molecular weight is 409.534. The purity is usually 95%.

N-propyl-N'-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide

In Stock

• CAS RN:
• 872986-55-5

• Formula:
• C14H21N3O5S2

• InChI:
• InChI=1S/C14H21N3O5S2/c1-2-6-15-13(18)14(19)16-10-11-17(7-4-8-22-11)24(20,21)12-5-3-9-23-12/h3,5,9,11H,2,4,6-8,10H2,1H3,(H,15,18)(H,16,19)

• InChIKey:
• WNDAAJQHCGXOOY-UHFFFAOYSA-N

• N-propyl-N'-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide is a useful research compound. Its molecular formula is C14H21N3O5S2 and its molecular weight is 375.46. The purity is usually 95%.

3-methyl-N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)-4-nitrobenzamide

In Stock

• CAS RN:
• 893986-55-5

• Formula:
• C20H16N4O3S

• InChI:
• InChI=1S/C20H16N4O3S/c1-12-9-15(5-8-18(12)24(26)27)19(25)21-16-6-3-14(4-7-16)17-10-23-13(2)11-28-20(23)22-17/h3-11H,1-2H3,(H,21,25)

• InChIKey:
• PBBMMWDEHJDLGW-UHFFFAOYSA-N

• 3-methyl-N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C20H16N4O3S and its molecular weight is 392.43. The purity is usually 95%.

4-((5-Chloro-2-methoxyphenyl)sulfonyl)-2-phenylmorpholine

In Stock

• CAS RN:
• 953986-55-5

• Formula:
• C17H18ClNO4S

• InChI:
• InChI=1S/C17H18ClNO4S/c1-22-15-8-7-14(18)11-17(15)24(20,21)19-9-10-23-16(12-19)13-5-3-2-4-6-13/h2-8,11,16H,9-10,12H2,1H3

• InChIKey:
• CYCLMSLTUOHBBS-UHFFFAOYSA-N

• 4-((5-Chloro-2-methoxyphenyl)sulfonyl)-2-phenylmorpholine is a useful research compound. Its molecular formula is C17H18ClNO4S and its molecular weight is 367.84. The purity is usually 95%.

1-(4-Methylbenzyl)piperidin-3-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289386-55-5

• Formula:
• C13H21ClN2

• InChI:
• InChI=1S/C13H20N2.ClH/c1-11-4-6-12(7-5-11)9-15-8-2-3-13(14)10-15;/h4-7,13H,2-3,8-10,14H2,1H3;1H

• InChIKey:
• JRTHUMGZVAZVSQ-UHFFFAOYSA-N

• 1-(4-Methylbenzyl)piperidin-3-amine hydrochloride is a useful research compound. Its molecular formula is C13H21ClN2 and its molecular weight is 240.77. The purity is usually 95%.

N-[1-(2,6-dichlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1174886-55-5

• Formula:
• C19H14Cl2F3N5OS

• InChI:
• InChI=1S/C19H14Cl2F3N5OS/c1-9-6-15(26-29(9)8-11-12(20)4-3-5-13(11)21)25-17(30)14-7-10-16(19(22,23)24)27-28(2)18(10)31-14/h3-7H,8H2,1-2H3,(H,25,26,30)

• InChIKey:
• XPKPQQDHXJJSNC-UHFFFAOYSA-N

• N-[1-(2,6-dichlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H14Cl2F3N5OS and its molecular weight is 488.3 g/mol. The purity is usually 95%.

6-(Propan-2-yloxy)pyridine-3-carboximidamide dihydrochloride

In Stock

• CAS RN:
• 1394686-55-5

• Formula:
• C9H15Cl2N3O

• InChI:
• InChI=1S/C9H13N3O.2ClH/c1-6(2)13-8-4-3-7(5-12-8)9(10)11;;/h3-6H,1-2H3,(H3,10,11);2*1H

• InChIKey:
• LSATVUCMIJRFLN-UHFFFAOYSA-N

• 6-(Propan-2-yloxy)pyridine-3-carboximidamide dihydrochloride is a useful research compound. Its molecular formula is C9H15Cl2N3O and its molecular weight is 252.14 g/mol. The purity is usually 95%.

N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide

In Stock

• CAS RN:
• 1705986-55-5

• Formula:
• C17H20N2O4

• InChI:
• InChI=1S/C17H20N2O4/c1-12-6-3-4-8-14(12)15(22-2)11-19-17(21)16(20)18-10-13-7-5-9-23-13/h3-9,15H,10-11H2,1-2H3,(H,18,20)(H,19,21)

• InChIKey:
• KCVGEXJYMIHDOT-UHFFFAOYSA-N

• N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide is a useful research compound. Its molecular formula is C17H20N2O4 and its molecular weight is 316.357. The purity is usually 95%.

1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one

In Stock

• CAS RN:
• 1797086-55-5

• Formula:
• C21H27NO4S

• InChI:
• InChI=1S/C21H27NO4S/c1-15(2)14-27(24,25)17-12-22(13-17)21(23)11-9-19-18-7-5-4-6-16(18)8-10-20(19)26-3/h4-8,10,15,17H,9,11-14H2,1-3H3

• InChIKey:
• HXRQPBLRRTWVMS-UHFFFAOYSA-N

• 1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one is a useful research compound. Its molecular formula is C21H27NO4S and its molecular weight is 389.51. The purity is usually 95%.

Tert-butyl 2-(5-aminopyridin-2-yl)propanoate

Usually In Stock

• CAS RN:
• 2248286-55-5

• Formula:
• C12H18N2O2

• InChI:
• InChI=1S/C12H18N2O2/c1-8(11(15)16-12(2,3)4)10-6-5-9(13)7-14-10/h5-8H,13H2,1-4H3

• InChIKey:
• OKQTZHZWRSRSKE-UHFFFAOYSA-N

• Tert-butyl 2-(5-aminopyridin-2-yl)propanoate is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.288. The purity is usually 95%.

(1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone

Usually In Stock

• CAS RN:
• 2379986-55-5

• Formula:
• C16H18N4O

• InChI:
• InChI=1S/C16H18N4O/c1-19-9-14(17-18-19)15(21)20-10-16(11-20)7-13(8-16)12-5-3-2-4-6-12/h2-6,9,13H,7-8,10-11H2,1H3

• InChIKey:
• IIJSFGJHUJSLLB-UHFFFAOYSA-N

• (1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone is a useful research compound. Its molecular formula is C16H18N4O and its molecular weight is 282.347. The purity is usually 95%.

ethyl 2-bromo-6-formyl-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate

In Stock

• CAS RN:
• 1221186-55-5

• Formula:
• C11H10BrNO3S

• InChI:
• InChI=1S/C11H10BrNO3S/c1-3-16-11(15)9-6(5-14)10-7(13(9)2)4-8(12)17-10/h4-5H,3H2,1-2H3

• InChIKey:
• AUGQKTXYTWPTSH-UHFFFAOYSA-N

• Ethyl 2-bromo-6-formyl-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate is a useful research compound. Its molecular formula is C11H10BrNO3S and its molecular weight is 316.169. The purity is usually 95%.